Cas no 164648-33-3 (3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride)

3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride is a chemically synthesized derivative of imidazolidine-2,4-dione, featuring an aminomethylphenylmethyl substituent. This compound is characterized by its high purity and stability, making it suitable for pharmaceutical and biochemical research applications. The presence of the hydrochloride salt enhances its solubility in aqueous solutions, facilitating its use in experimental settings. Its structural features, including the dimethylimidazolidine core, contribute to its potential as an intermediate in the synthesis of more complex molecules. The compound is typically handled under controlled conditions to ensure integrity and performance in research applications.
3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride structure
164648-33-3 structure
Product Name:3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride
CAS No:164648-33-3
MF:C13H18ClN3O2
MW:283.753921985626
CID:1343869
PubChem ID:18975786
Update Time:2025-05-24

3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,3-[[4-(aminomethyl)phenyl]methyl]-5,5-dimethyl-, monohydrochloride
    • 4-[(4,5-Dihydro-5,5-dimethyl-2,4(3H)-dioxo-1H-imidazol-3-yl)methyl]-benzenemethylamine-hydrochloride
    • 3-{[4-(aminomethyl)phenyl]methyl}-5,5-dimethylimidazolidine-2,4-dionehydrochloride
    • 3-{[4-(aminomethyl)phenyl]methyl}-5,5-dimethylimidazolidine-2,4-dione hydrochloride
    • 164648-33-3
    • 3-[[4-(aminomethyl)phenyl]methyl]-5,5-dimethylimidazolidine-2,4-dione;hydrochloride
    • SCHEMBL8112561
    • 3-([4-(AMINOMETHYL)PHENYL]METHYL)-5,5-DIMETHYLIMIDAZOLIDINE-2,4-DIONE HYDROCHLORIDE
    • 3-[4-(aminomethyl)benzyl]-5,5-dimethylimidazolidine-2,4-dione hydrochloride
    • EN300-40085
    • Z415636662
    • G39876
    • 3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride
    • Inchi: 1S/C13H17N3O2.ClH/c1-13(2)11(17)16(12(18)15-13)8-10-5-3-9(7-14)4-6-10;/h3-6H,7-8,14H2,1-2H3,(H,15,18);1H
    • InChI Key: QQEYHKFSHQCZTH-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(C)(C)NC(N1CC1C=CC(CN)=CC=1)=O

Computed Properties

  • Exact Mass: 283.1087545g/mol
  • Monoisotopic Mass: 283.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.4Ų

3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride Pricemore >>

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Additional information on 3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride

Comprehensive Overview of 3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride (CAS No. 164648-33-3)

3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride (CAS No. 164648-33-3) is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. This hydrochloride salt derivative features a unique molecular structure combining an imidazolidinedione core with an aminomethylphenylmethyl substituent, making it a subject of interest for drug discovery and therapeutic applications. Its CAS number 164648-33-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global research.

The compound’s structural complexity, particularly the presence of the 5,5-dimethylimidazolidine-2,4-dione moiety, suggests potential bioactivity in modulating enzymatic pathways or receptor interactions. Researchers are increasingly exploring its utility in targeted therapies, especially in areas like neurodegeneration and metabolic disorders, where small-molecule modulators are in high demand. The hydrochloride form enhances solubility, a key factor in bioavailability—a trending topic in drug formulation optimization.

In the context of current scientific trends, CAS 164648-33-3 aligns with the growing demand for precision medicine and structure-activity relationship (SAR) studies. Its aminomethyl group offers a reactive site for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening. These attributes resonate with frequent search queries such as “novel bioactive scaffolds” and “modified hydantoins in drug design,” reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the compound’s preparation involves multi-step organic reactions, including N-alkylation and cyclocondensation, techniques widely discussed in green chemistry forums. Environmental sustainability in synthesis is a hotspot, and researchers are investigating catalytic methods to produce 3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride with reduced waste. This aligns with searches like “eco-friendly synthesis of heterocycles” or “catalytic amination techniques.”

Analytical characterization of CAS 164648-33-3 typically employs NMR, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical grade standards. Purity and stability data are crucial for laboratories focusing on preclinical development, another area of frequent inquiry. The compound’s hydrochloride salt form also prompts discussions on salt selection strategies, a subtopic gaining traction in formulation science.

In summary, 3-{4-(Aminomethyl)phenylmethyl}-5,5-dimethylimidazolidine-2,4-dione Hydrochloride represents a versatile candidate for biomedical research, addressing both academic and industrial needs. Its intersection with trending topics like drug repurposing, fragment-based drug design, and sustainable synthesis ensures its continued prominence in scientific literature and search engine queries worldwide.

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